Cas no 832737-43-6 (5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole)

• Product Name: 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole
• CAS No: 832737-43-6
• MF: C₈H₆F₂N₄O
• MW: 212.156247615814
• CID: 3059413
• PubChem ID: 7017704
• Update Time: 2025-05-25

5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole
• 832737-43-6
• STK312245
• 5-(2-Difluoromethoxy-phenyl)-2H-tetrazole
• 5-[2-(DIFLUOROMETHOXY)PHENYL]-2H-1,2,3,4-TETRAZOLE
• 5-[2-(difluoromethoxy)phenyl]-2H-tetrazole
• AKOS000310225
• CS-0326322
• 5-[2-(DIFLUOROMETHOXY)PHENYL]-2H-1,2,3,4-TETRAAZOLE

• MDL： MFCD04969959
• Inchi： 1S/C8H6F2N4O/c9-8(10)15-6-4-2-1-3-5(6)7-11-13-14-12-7/h1-4,8H,(H,11,12,13,14)
• InChI Key： RPWGBNNXYCBHME-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1N=NNN=1)F

Computed Properties

• Exact Mass: 212.05096715Da
• Monoisotopic Mass: 212.05096715Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole

Introduction to 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole (CAS No. 832737-43-6)

5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole (CAS No. 832737-43-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the tetrazole class, which is known for its versatility in medicinal chemistry. The presence of both a difluoromethoxy group and a phenyl ring in its molecular structure suggests a rich interplay of electronic and steric effects, making it a promising candidate for further investigation.

The difluoromethoxy substituent is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. This feature has been widely exploited in drug design to improve pharmacokinetic profiles. In contrast, the phenyl ring contributes aromatic stability and can participate in π-stacking interactions, which are crucial for molecular recognition processes. The combination of these moieties in 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole creates a scaffold that could be tailored for various therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the difluoromethoxy group may interact with hydrogen bond donors or acceptors, while the phenyl ring could engage in hydrophobic pockets or π-interactions within target proteins. Such insights are invaluable for designing derivatives with optimized bioactivity.

Moreover, the tetrazole moiety itself has been extensively studied for its role as a bioisostere of other heterocyclic systems like azoles or thiols. Tetrazoles are known to exhibit diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The structural flexibility of 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole allows for modifications that could enhance its interaction with specific biological pathways.

In the context of drug discovery, this compound represents an intriguing starting point for developing novel therapeutics. Its unique combination of functional groups makes it suitable for exploring mechanisms of action that are not readily achievable with simpler molecules. For instance, the electron-withdrawing nature of the difluoromethoxy group could modulate reactivity at certain positions in the molecule, enabling selective functionalization.

Experimental validation of these hypotheses has already begun in several research laboratories. Initial assays have shown promising results in inhibiting certain enzymatic targets relevant to metabolic diseases and cancer progression. The potency and selectivity observed in these preliminary studies warrant further exploration into the pharmacological profile of 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole.

The synthesis of this compound also presents an opportunity to refine synthetic methodologies that could be applied to other fluorinated tetrazole derivatives. Modern synthetic approaches often leverage transition metal catalysis or flow chemistry to achieve high yields and purity with minimal waste. These techniques align well with green chemistry principles and are increasingly favored in industrial settings.

As computational power continues to grow, so does our ability to predict the properties of complex molecules like 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole before conducting costly wet-lab experiments. Machine learning models trained on large datasets can identify patterns that correlate structural features with biological activity, guiding chemists toward more efficient design iterations.

The integration of experimental data with computational predictions is revolutionizing how new drugs are discovered. By combining traditional wet chemistry with cutting-edge computational tools, researchers can accelerate the pipeline from lead identification to clinical candidates. This interdisciplinary approach ensures that compounds such as 5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole are not only synthesized but also optimized for maximum therapeutic benefit.

In conclusion,5-(2-(Difluoromethoxy)phenyl)-2H-tetrazole (CAS No. 832737-43-6) stands out as a structurally interesting molecule with potential applications across multiple therapeutic areas. Its unique combination of functional groups offers opportunities for innovation in drug design while adhering to sustainable chemical practices. As research progresses，this compound will undoubtedly continue to attract attention from both academic and industrial researchers seeking novel chemical entities.